Cas no 497256-84-5 (Butanamide, N-(4-ethynylphenyl)-)

• Product Name: Butanamide, N-(4-ethynylphenyl)-
• CAS No: 497256-84-5
• MF: C₁₂H₁₃NO
• MW: 187.237723112106
• CID: 932745
• PubChem ID: 14670461
• Update Time: 2025-06-08

Butanamide, N-(4-ethynylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Butanamide, N-(4-ethynylphenyl)-
• 497256-84-5
• EN300-743976
• N-(4-ethynylphenyl)butanamide

• Inchi： 1S/C12H13NO/c1-3-5-12(14)13-11-8-6-10(4-2)7-9-11/h2,6-9H,3,5H2,1H3,(H,13,14)
• InChI Key： YHJKBAWYTCNKQD-UHFFFAOYSA-N
• SMILES： O=C(CCC)NC1C=CC(C#C)=CC=1

Computed Properties

• Exact Mass: 187.09979
• Monoisotopic Mass: 187.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1

Additional information on Butanamide, N-(4-ethynylphenyl)-

Butanamide, N-(4-ethynylphenyl)- (CAS No. 497256-84-5): A Comprehensive Overview

Butanamide, N-(4-ethynylphenyl)-, identified by its Chemical Abstracts Service (CAS) number 497256-84-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the amide class of molecules, characterized by the presence of a carbonyl group (C=O) bonded to a nitrogen atom, which is further connected to an R-group. In this case, the R-group is a phenyl ring substituted with an ethynyl (acetylenic) group at the 4-position. The unique structural features of Butanamide, N-(4-ethynylphenyl)- make it a versatile intermediate in synthetic chemistry and a potential candidate for various biological applications.

The molecular structure of Butanamide, N-(4-ethynylphenyl)- consists of a butanamide backbone with a phenyl ring attached to the nitrogen atom via an ethynyl group. This configuration imparts distinct electronic and steric properties to the molecule, which can be exploited in drug design and material science. The ethynyl group introduces a triple bond, which can participate in various chemical reactions such as Sonogashira coupling, providing a powerful tool for constructing more complex molecules.

In recent years, there has been growing interest in amide-based compounds due to their diverse biological activities. Amides are known to exhibit properties such as analgesic, anti-inflammatory, and antimicrobial effects. The presence of the phenyl ring and the ethynyl substituent in Butanamide, N-(4-ethynylphenyl)- suggests that it may possess unique pharmacological properties that could be harnessed for therapeutic purposes. For instance, the electron-withdrawing nature of the carbonyl group and the electron-donating effect of the ethynyl group can influence the molecule's reactivity and binding affinity to biological targets.

One of the most promising areas of research involving Butanamide, N-(4-ethynylphenyl)- is its potential application in medicinal chemistry. Researchers have been exploring its use as a scaffold for developing novel drugs targeting various diseases. The phenyl ring can serve as a pharmacophore, interacting with specific receptors or enzymes in biological systems. Additionally, the ethynyl group provides a handle for further functionalization, allowing chemists to tailor the molecule's properties to achieve desired biological effects.

The synthesis of Butanamide, N-(4-ethynylphenyl)- involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include the reaction of 4-ethynylnicotinic acid with butanamides or the condensation of 4-vinylaniline with butanoic acid derivatives followed by hydrogenation. Advanced techniques such as palladium-catalyzed cross-coupling reactions are often employed to introduce the ethynyl group efficiently.

The chemical reactivity of Butanamide, N-(4-ethynylphenyl)- makes it a valuable building block in organic synthesis. The triple bond in the ethynyl group allows for diverse transformations, including hydrogensation to an alkene or alkylation with various electrophiles. These reactions can be used to construct more complex molecules with tailored properties for applications in pharmaceuticals, agrochemicals, and materials science.

In conclusion, Butanamide, N-(4-ethynylphenyl)- (CAS No. 497256-84-5) is a fascinating compound with significant potential in both academic research and industrial applications. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and pharmacologists alike. As research continues to uncover new applications for this molecule, it is likely that its importance will only grow in the coming years.